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Compound of Interest

Compound Name: Epinine

Cat. No.: B195452

For researchers, scientists, and drug development professionals navigating the landscape of
catecholamine research, the terms "epinine" and "N-methyldopamine" frequently appear.
While often used interchangeably, understanding the nuances of their application and historical
context can provide clarity in literature review and scientific communication. This guide offers
an objective comparison of these terms, supported by experimental data, to elucidate their
synonymous nature and contextual preferences in scientific discourse.

At a Glance: Two Names, One Compound

Epinine and N-methyldopamine refer to the exact same chemical entity: 4-[2-
(methylamino)ethyl]benzene-1,2-diol. This is confirmed by identical chemical identifiers across
major databases.

Identifier Value

Chemical Formula CoH13NO:2

IUPAC Name 4-[2-(methylamino)ethyl]benzene-1,2-diol
CAS Number 501-15-5

PubChem CID 4382[1]

The compound is a catecholamine structurally related to the neurotransmitter dopamine, with
the distinction of a methyl group on the amine side chain. It is a naturally occurring compound
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found in some plants and animals and also serves as a precursor to adrenaline (epinephrine) in
the adrenal medulla.[2][3][4]

Terminological Preference: A Matter of History and
Context

The co-existence of "epinine” and "N-methyldopamine" is rooted in historical and contextual
factors rather than any chemical or pharmacological difference.

o Epinine: The Historical and Commercial Appellation The term "epinine" was introduced as a
commercial name by the pharmaceutical company Burroughs Wellcome.[3] Its etymology is
linked to its close structural and functional relationship with epinephrine. This name is more
frequently encountered in older pharmacological literature, particularly in studies focusing on
its cardiovascular effects.

» N-methyldopamine: The Descriptive, Systematic Name "N-methyldopamine™ is the more
systematic and descriptive name, clearly identifying the molecule as a methylated derivative
of dopamine. This terminology is often favored in modern scientific literature, especially
within the field of neuroscience, where a precise description of molecular structure and
biosynthetic pathways is paramount. This preference aligns with a broader trend in scientific
nomenclature towards more systematic and informative names over historical or commercial
ones.

In contemporary research papers, it is common to see both terms used, often with one in
parentheses, to ensure clarity for a wider audience, as exemplified by publications that refer to
"N-methyldopamine (epinine)".[2]

Biosynthetic and Signaling Pathways

N-methyldopamine is an intermediate in the biosynthesis of epinephrine from dopamine. The
pathway involves the methylation of dopamine, a reaction catalyzed by a specific enzyme.

Biosynthesis of Epinephrine from Dopamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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